Cas no 1804096-51-2 (Methyl 7-formyl-1H-benzimidazole-4-carboxylate)

• Product Name: Methyl 7-formyl-1H-benzimidazole-4-carboxylate
• CAS No: 1804096-51-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4825189
• Update Time: 2025-06-08

Methyl 7-formyl-1H-benzimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-formyl-1H-benzimidazole-4-carboxylate

• Inchi： 1S/C10H8N2O3/c1-15-10(14)7-3-2-6(4-13)8-9(7)12-5-11-8/h2-5H,1H3,(H,11,12)
• InChI Key： WPVKUPVUXPONIH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C=O)C2=C1NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 72

Additional information on Methyl 7-formyl-1H-benzimidazole-4-carboxylate

Methyl 7-formyl-1H-benzimidazole-4-carboxylate (CAS No. 1804096-51-2): A Key Intermediate in Modern Pharmaceutical Research

Methyl 7-formyl-1H-benzimidazole-4-carboxylate (CAS No. 1804096-51-2) is a highly versatile and significant intermediate in the field of pharmaceutical chemistry. This compound, characterized by its benzimidazole core structure, has garnered considerable attention due to its broad applicability in the synthesis of various bioactive molecules. The benzimidazole scaffold is renowned for its presence in numerous pharmacologically relevant compounds, making Methyl 7-formyl-1H-benzimidazole-4-carboxylate a valuable building block for drug discovery and development.

The structural features of Methyl 7-formyl-1H-benzimidazole-4-carboxylate include a formyl group at the 7-position and a carboxylate ester at the 4-position. These functional groups provide multiple points for chemical modification, enabling the synthesis of diverse derivatives with tailored biological activities. The formyl group, in particular, is a reactive site that can undergo condensation reactions, forming Schiff bases and other heterocyclic compounds. This reactivity makes it an indispensable component in the construction of complex molecular architectures.

In recent years, there has been a surge in research focusing on benzimidazole derivatives due to their demonstrated efficacy across a spectrum of therapeutic areas. These include anticancer, antimicrobial, anti-inflammatory, and antiviral applications. The< strong>benzimidazole core exhibits remarkable stability and bioavailability, which are critical factors in drug design. Consequently, Methyl 7-formyl-1H-benzimidazole-4-carboxylate has become a focal point for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of Methyl 7-formyl-1H-benzimidazole-4-carboxylate is its role in the synthesis of targeted drug candidates. For instance, researchers have leveraged this intermediate to create inhibitors of specific enzymes involved in cancer progression. The formyl group allows for the formation of covalent bonds with nucleophiles, facilitating the creation of probes and inhibitors that can modulate enzyme activity. This capability has been particularly valuable in kinome research, where precise targeting of protein kinases is essential for effective cancer therapy.

The carboxylate ester moiety in Methyl 7-formyl-1H-benzimidazole-4-carboxylate also contributes to its versatility. It can be hydrolyzed to yield a free carboxylic acid group, which can then be further functionalized through esterification or amidation reactions. This flexibility has enabled the synthesis of peptidomimetics and other complex molecules that mimic natural bioactive peptides. Such derivatives have shown promise in treating various diseases by interacting with biological targets in a manner similar to their natural counterparts.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 7-formyl-1H-benzimidazole-4-carboxylate. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential drug candidates derived from this intermediate. These computational approaches have accelerated the drug discovery process by predicting binding affinities and optimal conformations of candidate molecules before experimental synthesis. This integration of computational methods with traditional synthetic chemistry has significantly reduced the time and cost associated with developing new drugs.

The< strong>Methyl 7-formyl-1H-benzimidazole-4-carboxylate market continues to expand as demand for novel pharmaceuticals grows globally. Its availability from reputable chemical suppliers ensures that researchers can access high-purity samples for their studies without significant hurdles. This accessibility has fostered innovation across academia and industry, leading to an increasing number of publications detailing new derivatives and their applications.

In conclusion, Methyl 7-formyl-1H-benzimidazole-4-carboxylate (CAS No. 1804096-51-2) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists developing new drugs across various therapeutic areas. As research progresses, it is likely that this compound will continue to play a pivotal role in the discovery and development of next-generation therapeutics.